Cas no 22364-29-0 (2-Bromo-4,5-dimethylaniline Hydrochloride)

• Product name: 2-Bromo-4,5-dimethylaniline Hydrochloride
• CAS No: 22364-29-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD00031416
• CID: 1031595
• PubChem ID: 4179236

2-Bromo-4,5-dimethylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethylaniline
• 2-bromo-4,5-dimethylbenzenamine
• 2-Bromo-4,5-dimethyl-phenylamine
• 2-Brom-4,5-dimethyl-anilin
• 2-bromo-4,5-dimethyl-aniline
• 4,5-dimethyl-2-bromoaniline
• 4-Amino-5-brom-o-xylol
• AC1N4I4R
• AC1Q2DRZ
• AK126953
• KB-228782
• SureCN4508097
• 2-Bromo-4,5-dimethyl aniline
• Benzenamine, 2-bromo-4,5-dimethyl-
• AFGDDVNXAPMUAQ-UHFFFAOYSA-N
• 2-Bromo-4,5-dimethyl-benzenamine
• STL510763
• BBL100000
• AS06829
• ST24040095
• Z0404
• 2-Bromo-4,5-dimethyl-phenylamine, AldrichCPR
• MFCD00031416
• DTXSID60400345
• AMY28126
• CS-0061242
• SCHEMBL4508097
• I11340
• 2-Bromo-4,5-dimethyl-benzenamine hydrochloride 95+%
• AU-059/43508396
• 22364-29-0
• XAA36429
• SY030403
• AKOS000276645
• AS-19852
• SB35572
• 2-Bromo-4,5-dimethylaniline Hydrochloride

• MDL： MFCD00031416
• Inchi： 1S/C8H10BrN/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,10H2,1-2H3
• InChI Key： AFGDDVNXAPMUAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C(C([H])([H])[H])C(C([H])([H])[H])=C1[H])N([H])[H]

Computed Properties

• Exact Mass: 198.9997
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87 ºC (ethanol, 50% )
• Boiling Point: 270.6±35.0 ºC (760 Torr),
• Flash Point: 117.4±25.9 ºC,
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 26.02

2-Bromo-4,5-dimethylaniline Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-Bromo-4,5-dimethylaniline Hydrochloride

Comprehensive Overview of 2-Bromo-4,5-dimethylaniline Hydrochloride (CAS No. 22364-29-0)

2-Bromo-4,5-dimethylaniline Hydrochloride (CAS No. 22364-29-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent and dimethyl groups on the aromatic ring, makes it a valuable intermediate in synthetic chemistry. The compound’s hydrochloride salt form enhances its stability and solubility, facilitating applications in drug discovery and material science. Researchers often explore its reactivity in cross-coupling reactions, a trending topic in modern organic synthesis.

In recent years, the demand for halogenated anilines like 2-Bromo-4,5-dimethylaniline Hydrochloride has surged due to their role in developing biologically active molecules. This aligns with the growing interest in precision medicine and sustainable agrochemicals, as highlighted in numerous Google Scholar publications. The compound’s CAS No. 22364-29-0 is frequently searched in databases such as SciFinder and PubChem, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-Bromo-4,5-dimethylaniline Hydrochloride serves as a precursor for heterocyclic compounds, which are pivotal in designing new-generation therapeutics. Its bromo group enables palladium-catalyzed reactions, a technique widely discussed in AI-driven chemistry forums. This connection to cutting-edge research tools like machine learning for reaction optimization further elevates its profile among chemists.

Environmental and regulatory considerations also shape the discourse around CAS No. 22364-29-0. With increasing emphasis on green chemistry, researchers are exploring safer alternatives for halogenated intermediates. However, the compound’s efficiency in targeted synthesis ensures its continued use under controlled conditions. Its physicochemical properties, such as melting point and solubility, are meticulously documented to comply with REACH and other global standards.

In summary, 2-Bromo-4,5-dimethylaniline Hydrochloride (CAS No. 22364-29-0) bridges traditional organic chemistry and contemporary applications. Its versatility in medicinal chemistry, alignment with sustainability trends, and integration into digital lab workflows make it a compound of enduring significance. For detailed protocols or safety data, refer to authoritative sources like ACS Publications or European Chemical Agency databases.